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Nona-3,5-diyn-2-one spectroscopic
characterization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nona-3,5-diyn-2-one

CAS No.: 116428-95-6

Cat. No.: S1491786

Basic Chemical Identification

The table below summarizes the core identification information for Nona-3,5-diyn-2-one from the search

results:
Property Value
IUPAC Name 3,5-Nonadiyn-2-one [1]
CAS Registry Number 116428-95-6 [1]
Molecular Formula CoH100 [1]
Formula Weight 134.18 g/mol [1]

A Framework for Spectroscopic Characterization

In the absence of experimental data, the following is a generalized protocol for how researchers would
typically characterize a molecule like Nona-3,5-diyn-2-one. You can use this as a guide to plan experimental

work.
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Experimental Workflow for Characterization

The diagram below outlines the key steps in the spectroscopic characterization process.
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Detailed Methodologies for Key Experiments

1. Nuclear Magnetic Resonance (NMR) Spectroscopy This is the primary technique for determining

molecular structure and confirming the presence of the diyne system.
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e Sample Preparation: Dissolve approximately 10-20 mg of the compound in 0.6-0.7 mL of a
deuterated solvent (e.g., CDCIs or DMSO-de). Transfer the solution to a clean, dry 5 mm NMR tube.
¢ 1H NMR Protocol:

o Instrument: Operate at 400 MHz or higher for better resolution.

o Acquisition Parameters: Set pulse angle to 30°, spectral width of 12-14 ppm, acquisition time
of 2-3 seconds, and relaxation delay of 1 second. Accumulate 16-32 scans.

o Expected Signals: Look for a methyl singlet (~2.2 ppm) from the ketone, complex coupling
patterns from the methylene and methine protons adjacent to the triple bonds, and a terminal
alkyne proton if present.

¢ 13C NMR Protocol:

o Instrument Settings: Use proton decoupling. Spectral width should be 200-220 ppm.

o Acquisition: Use a 30° pulse angle and a relaxation delay of 2 seconds. Accumulate 1024 or
more scans due to lower sensitivity.

o Expected Signals: Key identifiers are the ketone carbonyl carbon (~180-190 ppm) and carbon
atoms in the diyne chain. The two triple bond carbons should appear as sharp signals in the
range of 70-90 ppm.

2. Mass Spectrometry (MS) This technique confirms the molecular weight and provides information on the

molecular formula via high-resolution MS.

e Sample Preparation: Prepare a dilute solution (e.g., 0.1 mg/mL) in a volatile solvent like methanol or
acetonitrile.

¢ Instrumentation: Use Gas Chromatography-MS (GC-MS) for volatile samples, or Liquid
Chromatography-MS (LC-MS) directly.

e Method:

o For GC-MS: Use a non-polar column (e.g., DB-5). Set the injector temperature to 250°C. Use a
temperature gradient from 50°C to 300°C.

o For ESI-MS (Electrospray lonization): Infuse the sample directly via syringe pump. Use both
positive and negative ion modes. The voltage for the capillary and cone should be optimized for
the instrument.

o Data Analysis: The molecular ion peak [M+H]* is expected at m/z 135.1. Look for characteristic
fragmentation patterns, such as loss of the methyl group ([M-15]*) or cleavage adjacent to the
carbonyl.

3. Infrared (IR) Spectroscopy IR spectroscopy identifies key functional groups through their bond

vibrations.

e Sample Preparation:
o Neat Liquid: If the compound is a liquid, place a small drop between two NaCl or KBr plates.
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o Solid Sample: Grind 1-2 mg of the compound with 100-200 mg of dry KBr and press into a
pellet.
¢ Instrument Operation: Acquire a background spectrum. Then place the sample in the path and
collect the sample spectrum from 4000 to 500 cm™1,
e Expected Absorbances:
o C=C Stretch: Sharp, weak to medium bands in the range of 2250-2100 cm™*.
o C=0 Stretch: Strong, sharp band around 1670-1750 cm~* (for an a,3-unsaturated ketone).
o =C-H Stretch: If present, a sharp band near 3300 cm™.

Recommendations for Further Research

Given the lack of available data, here are practical steps you can take to proceed:

o Utilize Prediction Software: Consider using computational or NMR prediction tools (such as those
mentioned in [2] [3]) to simulate the spectroscopic profile of the molecule.

¢ Consult Specialized Databases: Search in-depth spectroscopic databases like SciFinder or Reaxys,
which may contain more specialized literature.

¢ Synthesize and Characterize: If the compound is a novel target, the most reliable approach is to
synthesize it and perform the spectroscopic analyses described above to build its complete
characterization profile.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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